Cas no 918410-50-1 (2,5-Pyrazinedicarbonitrile, 3-chloro-)
918410-50-1 structure
Product Name:2,5-Pyrazinedicarbonitrile, 3-chloro-
CAS No:918410-50-1
MF:C6HClN4
MW:164.551938772202
CID:776653
PubChem ID:24778382
Update Time:2025-04-19
2,5-Pyrazinedicarbonitrile, 3-chloro- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Pyrazinedicarbonitrile, 3-chloro-
- 3-chloropyrazine-2,5-dicarbonitrile
- 918410-50-1
- CHEMBL1949986
- DTXSID70647284
- SCHEMBL25503292
-
- Inchi： 1S/C6HClN4/c7-6-5(2-9)10-3-4(1-8)11-6/h3H
- InChI Key： ALLUGGDOETVHSP-UHFFFAOYSA-N
- SMILES： ClC1C(C#N)=NC=C(C#N)N=1
Computed Properties
- Exact Mass: 163.9889737g/mol
- Monoisotopic Mass: 163.9889737g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 73.4Ų
2,5-Pyrazinedicarbonitrile, 3-chloro- Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
918410-50-1 (2,5-Pyrazinedicarbonitrile, 3-chloro-) Related Products
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